4-iodo-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one

• IUPAC Name: 4-iodo-1,3-dihydropyrrolo[2,3-b]pyridin-2-one
• InChI: InChI=1S/C7H5IN2O/c8-5-1-2-9-7-4(5)3-6(11)10-7/h1-2H,3H2,(H,9,10,11)
• InChI Key: LFCYGWNRRRKZPL-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CN=C2NC1=O)I
• Molecular Formula: C7H5IN2O
• DSSTOX Substance ID: DTXSID001231199
• Molecular Weight: 260.03 g/mol
• CAS No.: 1190321-89-1

Description

4-iodo-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one is a useful research compound. Its molecular formula is C7H5IN2O and its molecular weight is 260.03. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Functionalization

• 4-Iodo-1H,2H,3H-Pyrrolo[2,3-b]pyridin-2-one derivatives have been synthesized through various methods, including iodine-promoted electrophilic cyclization, offering diversity in structural modifications at multiple positions on the resulting scaffold (Tber et al., 2015). This flexibility allows for a range of subsequent reactions, including palladium-catalyzed coupling, enhancing their applicability in chemical synthesis.

Reactivity Studies

• Studies have explored the reactivity of related compounds, demonstrating the potential for complex transformations. For instance, the reaction of 3-substituted 1H-pyrrolo[2,3-b]pyridin-2(3H)-one derivatives under certain conditions has resulted in the formation of naphthyridin-2(1H)-one derivatives, showcasing the molecule's versatility in chemical reactions (Croix et al., 2018).

Applications in Molecular Design

• Research has focused on the design of molecules using derivatives of this compound. For example, studies on molecules like 4-Chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one have provided insights into their potential in nonlinear optics, molecular electrostatics, and as candidates for drug development (Murthy et al., 2017).

Electronic and Structural Analysis

• Investigations into the electronic structure and topological features of related molecules, like 4-chloro-1H-pyrrolo[2,3-b]pyridine, have been conducted. These studies provide valuable insights into the covalent nature of bonds within these molecules and their stability, which is critical for potential applications in various fields (Hazra et al., 2012).

Development of Novel Compounds

• Research efforts have led to the development of novel compounds using this compound as a precursor. These efforts have resulted in the creation of diverse and structurally complex molecules, demonstrating the compound's utility in the synthesis of new chemical entities (Yan et al., 2019).

Safety and Hazards

The safety information for 4-iodo-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one indicates that it is classified under GHS05 and GHS07. The hazard statements include H302 - Harmful if swallowed, H315 - Causes skin irritation, H318 - Causes serious eye damage, and H335 - May cause respiratory irritation. Precautionary statements include P261 - Avoid breathing dust/fume/gas/mist/vapors/spray, P264 - Wash thoroughly after handling, P280 - Wear protective gloves/protective clothing/eye protection/face protection, P301 + P312 - IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell, P302 + P352 - IF ON SKIN: Wash with plenty of soap and water, and P305 + P351 + P338 - IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Future Directions

While specific future directions for 4-iodo-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one are not detailed in the retrieved documents, research on 1H-pyrrolo[2,3-b]pyridine derivatives continues to be an active area of study due to their potential utility in various therapeutic applications.

Mechanism of Action

Target of Action

Similar compounds, such as 1h-pyrrolo[2,3-b]pyridine derivatives, have shown potent activities againstFGFR1, 2, and 3 . These fibroblast growth factor receptors (FGFRs) play crucial roles in cell differentiation, growth, and angiogenesis .

Mode of Action

Similar compounds have exhibited potentFGFR inhibitory activity . This suggests that 4-Iodo-1H,2H,3H-Pyrrolo[2,3-b]pyridin-2-one might interact with its targets (potentially FGFRs) by inhibiting their activity, thereby affecting the signaling pathways they are involved in .

Biochemical Pathways

Given the potential fgfr inhibitory activity, it can be inferred that the compound may affect pathways downstream of fgfrs, such as theRAS/MAPK and PI3K/AKT pathways , which are involved in cell proliferation, survival, and migration .

Result of Action

Similar compounds have been reported to inhibit cell proliferation and induce apoptosis in breast cancer 4t1 cells . This suggests that this compound might have similar effects.

Biochemical Analysis

Biochemical Properties

4-Iodo-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one has been found to exhibit potent activities against fibroblast growth factor receptors (FGFR1, 2, and 3) . It interacts with these enzymes, inhibiting their activity and thereby influencing the biochemical reactions they are involved in .

Cellular Effects

In vitro studies have shown that this compound can inhibit the proliferation of breast cancer 4T1 cells and induce apoptosis . It also significantly inhibits the migration and invasion of these cells .

Molecular Mechanism

The mechanism of action of this compound involves binding to fibroblast growth factors, leading to the dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail of the receptor . This results in the activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt .